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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IR-58

Cat. No.: B15581908

Chemical Structure and Identification

IR-58 is a complex organic molecule, identified by the Chemical Abstracts Service (CAS)
number 2374274-84-5. Its systematic name is 2-(2-(2-Chloro-3-(2-(1-(11-((2-methoxy-2-
oxoethyl)amino)-11-oxoundecyl)-3,3-dimethylindolin-2-ylidene)ethylidene)cyclohex-1-en-1-
yhvinyl)-1-(11-((2-methoxy-2-oxoethyl)amino)-11-oxoundecyl)-3,3-dimethyl-3H-indol-1-ium.

Based on its structural components, featuring indolenine moieties linked by a polymethine
chain, IR-58 is classified as a cyanine dye. The name "IR" suggests that it likely absorbs and
emits light in the infrared region of the electromagnetic spectrum, a characteristic common to
many cyanine dyes used in various scientific applications.

Molecular Formula: CssHs3CIN4Os*
Molecular Weight: 980.25 g/mol

Currently, a publicly available, peer-reviewed visual representation of the definitive chemical
structure of IR-58 is not available. Chemical databases provide a MOL file for this CAS number,
which can be used with chemical drawing software to generate the structure.

Technical Data

At present, there is no publicly accessible, detailed technical data sheet or comprehensive
research paper that outlines the specific quantitative properties of IR-58. Information such as
excitation and emission maxima, molar extinction coefficient, quantum yield, and solubility
parameters are not available in the public domain.
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Experimental Protocols and Applications

Detailed experimental protocols specifically utilizing IR-58 are not currently published in peer-
reviewed scientific literature. General applications for near-infrared (NIR) cyanine dyes of this
type often include:

» Fluorescent Imaging: As fluorescent probes for in vitro and in vivo imaging due to their
emission in the NIR window, which allows for deeper tissue penetration and reduced
autofluorescence.

» Labeling: Covalent conjugation to biomolecules such as proteins, antibodies, and nucleic
acids to enable their detection and tracking.

e Flow Cytometry: For the identification and sorting of labeled cells.

Without specific studies on IR-58, any experimental protocol would be hypothetical and based
on the general use of similar cyanine dyes.

Signaling Pathways and Biological Interactions

There is no published research detailing the interaction of IR-58 with any specific biological
signaling pathways. The biological activity and potential targets of this compound have not
been characterized in the scientific literature.

Conclusion

IR-58 is a designated chemical entity with a defined chemical name and CAS number,
indicative of a cyanine dye structure. However, a significant gap exists in the publicly available
scientific literature regarding its specific chemical and physical properties, its applications, and
any associated biological activity. For researchers and drug development professionals, this
means that while the compound is available from chemical suppliers, its utility and behavior
would require thorough de novo characterization. Any use of IR-58 in a research or
development context would necessitate initial studies to determine its spectral properties,
solubility, stability, and any potential biological effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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